Cas no 7554-65-6 (Fomepizole)

• Product Name: Fomepizole
• CAS No: 7554-65-6
• MF: C₄H₆N₂
• MW: 82.1038403511047
• MDL: MFCD00005245
• CID: 47562
• PubChem ID: 87572774
• Update Time: 2025-08-05

Fomepizole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1H-pyrazole
• 4-METHYLPYRRAZOLE
• AKOS B014452
• ART-CHEM-BB B014452
• fomepizol
• FOMEPIZOLE
• 1H-Pyrazole, 4-methyl-
• 4-Methylpyrazol
• 4-methyl-pyrazol
• Pyrazole, 4-methyl-
• 4-METHYLPYRAZOLE FREE BASE
• Fomepizolefreebase
• 4-Methylpyrazole
• 4-Methylpyrazole2
• 1H-4-methylpyrazole
• 3-methyl-1H-pyrazole
• 4-methyl-1H-pyrazol
• Antizol
• Antizol-Vet
• Fomepizolum
• Fomepizolum [INN-Latin]
• Fomepizol [INN-Spanish]
• Fomepizole [USAN:INN]
• 4-methyl pyrazole
• 83LCM6L2BY
• C4H6N2
• RIKMMFOAQPJVMX-UHFFFAOYSA-N
• Antizol (TN)
• Fomepizole [USAN:INN:BAN]
• 4-methyl-pyrazole
• Fomepizole, 99%
• zlchem 884
• Fomepizole (Antizol)
• 4-methyl-1
• CHEMBL1308
• BDBM50226186
• BRN 0105204
• NCGC00162231-01
• EN300-50246
• Lopac0_000723
• FOMEPIZOLE [WHO-DD]
• 5-23-05-00031 (Beilstein Handbook Reference)
• Fomepizole (JAN/USAN/INN)
• M0774
• s1717
• 4-methyl-1H-pyrazole;4-METHYLPYRAZOLE
• 615557-09-0
• D00707
• CL3422
• DTXCID1020649
• HY-B0876
• FOMEPIZOLE (MART.)
• FOMEPIZOLE [MART.]
• 4-methyl-1h_pyrazole
• AC-4833
• NS00005850
• SY006499
• DB01213
• AM20100737
• 4 Methylpyrazole
• HMS3868M13
• Z600419582
• Fomepizolum (INN-Latin)
• 7554-65-6
• EC 231-445-0
• CHEBI:5141
• NCGC00015646-02
• BB 0257933
• 4PZ
• AB00918526_07
• MLS001335923
• NSC760365
• A855125
• Q-101886
• C07837
• AB00918526_06
• SBI-0050701.P002
• NSC-760365
• FOMEPIZOLE [VANDF]
• NCGC00015646-04
• FT-0626518
• AB00390
• MFCD00005245
• SMR000059088
• HMS3713H14
• FOMEPIZOLE [MI]
• GTPL11705
• V03AB34
• Pharmakon1600-01506159
• SDCCGSBI-0050701.P003
• FOMEPIZOLE [ORANGE BOOK]
• FOMEPIZOLE [USAN]
• 4-MP
• UNII-83LCM6L2BY
• Fomepizol (INN-Spanish)
• FOMEPIZOLE [JAN]
• A9615
• Q416410
• Lopac-M-1387
• NCGC00015646-10
• DTXSID3040649
• NSC 760365
• FOMEPIZOLE [GREEN BOOK]
• AKOS000265586
• FOMEPIZOLE [INN]
• EINECS 231-445-0
• NCGC00015646-01
• CCG-204808
• NCGC00015646-03
• BRD-K56810756-001-03-0
• BRD-K56810756-003-07-7
• ALBB-016317
• DB-094915
• STK256626
• DB-022514
• Fomepizole

• MDL： MFCD00005245
• Inchi： 1S/C4H6N2/c1-4-2-5-6-3-4/h2-3H,1H3,(H,5,6)
• InChI Key： RIKMMFOAQPJVMX-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C
• BRN： 0105204

Computed Properties

• Exact Mass: 82.05310
• Monoisotopic Mass: 82.053098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 0.993 g/mL at 25 °C(lit.)
• Melting Point: 13°C
• Boiling Point: 207°C(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.495(lit.)
• Solubility: soluble
• Water Partition Coefficient: dissolution
• PSA: 28.68000
• LogP: 0.71810
• Solubility: Soluble in water
• Merck: 4226
• Sensitiveness: Hygroscopic
• pka: 14.95±0.50(Predicted)

Fomepizole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：UQ7350000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 (7 days) in mice, rats (mmol/kg): 3.8, 3.8 i.v.; 7.8, 6.5 orally (Magnusson)
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Fomepizole

Comprehensive Overview of Fomepizole (CAS No. 7554-65-6): Mechanism, Applications, and Emerging Research

Fomepizole, chemically identified by its CAS number 7554-65-6, is a critical pharmaceutical agent primarily employed as an antidote for methanol and ethylene glycol poisoning. Its systematic name, 4-methylpyrazole, underscores its pyrazole-based molecular structure, which plays a pivotal role in its mechanism of action. As a competitive inhibitor of alcohol dehydrogenase (ADH), Fomepizole effectively halts the conversion of toxic alcohols into their harmful metabolites, preventing life-threatening complications such as metabolic acidosis and organ damage.

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The synthesis of CAS 7554-65-6 involves multi-step organic reactions, with purity being paramount for pharmaceutical-grade production. Analytical techniques like HPLC and NMR ensure compliance with stringent regulatory standards. Notably, Fomepizole cost and generic Fomepizole availability are trending topics, as healthcare systems seek cost-effective alternatives without compromising quality. Emerging studies explore its role in neuroprotective therapies, sparking interest in repurposing this well-characterized molecule.

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